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Compound of Interest

Compound Name: p-Coumaroylspermine

CAS No.: 130210-35-4

Cat. No.: B1145458

Get Quote

Executive Summary & Compound Context[1][2][3][4]
p-Coumaroylspermine is a hydroxycinnamic acid amide (HCAA), specifically a conjugate of p-

coumaric acid and spermine. While often investigated for antioxidant and enzyme-inhibitory

properties in plant metabolomics, it shares structural homology with polyamine-based spider

toxins (e.g., argiotoxin).

The Safety Paradox: Unlike high-volume industrial chemicals, p-Coumaroylspermine lacks

extensive toxicological data (LD50 values are often undefined). Therefore, researchers must

not rely on the absence of "Danger" labels. Instead, you must operate under the Precautionary

Principle, treating the compound as a potential neuroactive agent, particularly when solvated in

penetrating carriers like DMSO.

Core Hazard Profile
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Hazard Type
Classification
(GHS/Derived)

Operational Implication

Physical State Lyophilized Powder

High risk of aerosolization and

static dispersion during

weighing.

Toxicity Unknown/Bioactive
Treat as a potential channel

blocker or enzyme inhibitor.

Route of Entry
Inhalation, Dermal (Solvent-

assisted)

Critical Risk: DMSO solutions

can carry the compound

directly into the bloodstream.

Stability Light/Moisture Sensitive
Requires rapid handling to

prevent degradation products.

Personal Protective Equipment (PPE) Matrix
This matrix defines the minimum protection standards based on the state of matter. Do not

deviate from these protocols without a documented risk assessment.

Table 1: PPE Requirements by Operational State
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Protective Layer
Solid State Handling

(Weighing/Transfer)

Solution State Handling

(Solubilized in
DMSO/MeOH)

Respiratory

Mandatory: Chemical Fume

Hood or Class II BSC. If open

bench is unavoidable:

N95/P100 Respirator.

Mandatory: Chemical Fume

Hood (for volatile solvents).

Dermal (Hands)
Single Layer: Nitrile (min 5 mil

thickness).

Double Layer: 1. Inner: Nitrile

(High dexterity). 2. Outer:

Polychloroprene or extended-

cuff Nitrile (Contrast color to

spot tears).

Ocular
Safety Glasses with side

shields.[1]

Chemical Splash Goggles (if

volume > 10 mL).

Body
Standard Lab Coat

(Cotton/Poly blend).

Lab Coat + Impervious Apron

(if handling concentrated

stock).

Operational Workflow & Engineering Controls
Phase 1: Pre-Handling Preparation

Static Control: Lyophilized polyamine conjugates are prone to static charge. Use an ionizing

fan or anti-static gun on the weigh boat before adding the powder.

Workspace: Clear the fume hood of clutter to ensure laminar airflow. Place a dedicated

"Toxic Waste" bag inside the hood.

Phase 2: Weighing & Solubilization (The Critical Step)
Causality: Most exposure incidents occur during the transition from solid to liquid. The

addition of solvent (DMSO) creates a "transdermal vector" that dramatically increases the

bioavailability of the compound.

Protocol:
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Don PPE: Put on double gloves (Inner: Blue, Outer: Purple/White).

Weighing: Open the vial only inside the hood. Transfer powder using a disposable antistatic

spatula.

Solvent Addition: Add DMSO/Ethanol slowly down the side of the vial to prevent powder

displacement.

Vortexing: Cap the vial tightly. Vortex inside the hood.

Safety Check: Inspect the outer glove for solvent splashes immediately after vortexing. If

wet, change gloves immediately.

Phase 3: Storage & Waste[4][6]
Storage: Aliquot immediately to avoid freeze-thaw cycles. Store at -20°C in amber vials (or

foil-wrapped) to prevent photo-isomerization of the coumaroyl double bond.

Disposal: Do not pour down the drain. All solid waste (tips, tubes) and liquid waste must be

segregated into Chemical Incineration streams.

Decision Logic & Workflow Diagram
The following diagram illustrates the decision-making process for handling p-
Coumaroylspermine, emphasizing the shift in risk profile when the compound is solubilized.
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Figure 1: Operational safety logic flow. Note the distinct risk transition from inhalation (solid) to

dermal absorption (liquid).

Emergency Response
In the event of exposure, immediate action mitigates long-term toxicity risks.[2]
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Ocular Exposure: Flush eyes for 15 minutes at an eyewash station. Hold eyelids open. Seek

medical attention.

Dermal Exposure (Solid): Wash with soap and water.[1]

Dermal Exposure (DMSO Solution):

Do not scrub (abrasion increases absorption).

Rinse gently with copious water for 15 minutes.

Remove contaminated clothing carefully.

Report to Occupational Health immediately; provide the chemical name and solvent used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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